Cas no 1334372-95-0 (1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine)

• Product Name: 1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine
• CAS No: 1334372-95-0
• MF: C₁₇H₂₁N₃O
• MW: 283.368143796921
• CID: 5948633
• PubChem ID: 56724049
• Update Time: 2025-06-11

1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine
• [4-[(2-methylimidazol-1-yl)methyl]piperidin-1-yl]-phenylmethanone
• F5822-1199
• (4-((2-methyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)(phenyl)methanone
• AKOS024519562
• 1-benzoyl-4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidine
• 1334372-95-0
• CHEMBL3439572

• Inchi： 1S/C17H21N3O/c1-14-18-9-12-20(14)13-15-7-10-19(11-8-15)17(21)16-5-3-2-4-6-16/h2-6,9,12,15H,7-8,10-11,13H2,1H3
• InChI Key： PNYYILKLHCELAX-UHFFFAOYSA-N
• SMILES： C(N1CCC(CN2C(C)=NC=C2)CC1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 283.168462302g/mol
• Monoisotopic Mass: 283.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine

Introduction to 1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine (CAS No. 1334372-95-0)

1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine, identified by its Chemical Abstracts Service number CAS No. 1334372-95-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure widely recognized for its biological activity and potential therapeutic applications. The presence of a benzoyl group and a 2-methyl-1H-imidazole moiety in its molecular framework endows it with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine consists of a central piperidine ring substituted at the 4-position with a benzoyl group and at the 1-position with a methyl-substituted imidazole ring. This arrangement creates a complex system of electronic interactions, which can be exploited to modulate its biological activity. The benzoyl group, known for its ability to enhance metabolic stability and binding affinity, contributes to the compound's potential as an pharmacophore. Meanwhile, the imidazole ring, a common feature in many bioactive molecules, is often associated with interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the structural diversity of piperidine derivatives. 1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine has emerged as a promising candidate in this context due to its unique chemical profile. Preliminary studies have suggested that this compound exhibits potential pharmacological activity across multiple therapeutic areas, including central nervous system (CNS) disorders, inflammatory diseases, and oncology.

One of the most compelling aspects of 1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine is its ability to interact with biological targets in a highly specific manner. The combination of the benzoyl and imidazole groups creates a multifaceted binding site that can be fine-tuned to achieve desired pharmacological effects. This specificity is crucial for developing drugs with high efficacy and minimal side effects. Furthermore, the structural features of this compound make it amenable to further chemical modification, allowing researchers to explore a wide range of analogues with tailored properties.

The synthesis of 1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production methods necessary for further development.

Recent advances in computational chemistry have further enhanced our understanding of the pharmacological potential of 1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine. Molecular docking studies have been conducted to predict its binding interactions with various biological targets, providing insights into its mechanism of action. These computational approaches complement experimental investigations by offering rapid and cost-effective screening of potential drug candidates.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals, where similar heterocyclic compounds are known to exhibit bioactivity. By exploring these alternative applications, researchers can broaden the scope of 1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine, contributing to innovation across multiple industries.

As research continues to unfold, 1-benzoyl-4-(2-methyl-1H-imidazol-1-yl)methylpiperidine is poised to play a pivotal role in advancing our understanding of drug design and development. Its complex molecular architecture offers numerous opportunities for exploration, making it a cornerstone in modern medicinal chemistry. The ongoing studies into its pharmacological properties promise to yield new insights into disease mechanisms and therapeutic strategies.

The journey from laboratory discovery to clinical application is often long and challenging, but compounds like CAS No. 1334372-95 exemplify the transformative power of scientific inquiry. By leveraging cutting-edge synthetic methods and computational tools, researchers are bringing us closer to realizing the full potential of this remarkable molecule.